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Compound of Interest

Compound Name: ML-210

CAS No.: 1360705-96-9

Cat. No.: B609125

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the experimental design of long-

term studies involving the ferroptosis-inducing agent, ML-210. The protocols outlined below are

based on the current understanding of ML-210's mechanism of action and available in vivo

data for structurally related compounds. It is crucial to note that while ML-210 is a potent

inducer of ferroptosis, its in vivo application may be better served by its more stable derivative,

JKE-1674.[1] The following protocols are designed to be adaptable for both compounds and

should be optimized in pilot studies before commencing large-scale, long-term experiments.

Mechanism of Action: Inducing Ferroptosis through
GPX4 Inhibition
ML-210 is a pro-drug that undergoes intracellular transformation to covalently inhibit

Glutathione Peroxidase 4 (GPX4), a key enzyme in the cellular antioxidant defense system.[2]

GPX4 is responsible for detoxifying lipid peroxides. By inhibiting GPX4, ML-210 leads to an

accumulation of lipid reactive oxygen species (ROS), ultimately triggering a form of iron-

dependent programmed cell death known as ferroptosis. This distinct mechanism of cell death
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makes ML-210 and other GPX4 inhibitors promising therapeutic agents, particularly for cancers

that are resistant to traditional apoptosis-inducing therapies.

Signaling Pathway of ML-210-Induced Ferroptosis
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Acclimatization
(7 days)

Randomization into
Treatment Groups

Daily Dosing
(90 days)

Daily Clinical Observations
Weekly Body Weight & Food Consumption

Interim Sacrifice (Optional)
(e.g., Day 30)

Terminal Sacrifice
(Day 91)

Recovery Phase (Optional)
(28 days post-dosing)

Analysis:
- Hematology

- Clinical Chemistry
- Histopathology

Recovery Sacrifice
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Tumor Cell Implantation
(Subcutaneous)

Tumor Growth to
Palpable Size (e.g., 100-150 mm³)

Randomization into
Treatment Groups

Treatment Initiation

Tumor Volume Measurement (2-3 times/week)
Body Weight (Weekly)

Study Endpoint:
- Tumor volume reaches max limit

- Pre-defined study duration (e.g., 60 days)
- Humane endpoints met

Analysis:
- Tumor growth inhibition

- Survival analysis
- Biomarker analysis (e.g., GPX4, lipid ROS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. JCI - Ferroptosis: the vulnerability within a cancer monster [jci.org]

2. ZX703: A Small-Molecule Degrader of GPX4 Inducing Ferroptosis in Human Cancer Cells
- PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Long-Term Studies
of ML-210]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609125/docs#application-notes-and-protocols-for-
long-term-studies-of-ml-210]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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